2-(3,4-Dichlorophenyl)-1-(4-(pyrrolidin-1-ylmethyl)-6,7-dihydro-3H-imidazo[4,5-c]pyridin-5(4H)-yl)ethanone

• IUPAC Name: 2-(3,4-dichlorophenyl)-1-[4-(pyrrolidin-1-ylmethyl)-1,4,6,7-tetrahydroimidazo[4,5-c]pyridin-5-yl]ethanone
• InChI: InChI=1S/C19H22Cl2N4O/c20-14-4-3-13(9-15(14)21)10-18(26)25-8-5-16-19(23-12-22-16)17(25)11-24-6-1-2-7-24/h3-4,9,12,17H,1-2,5-8,10-11H2,(H,22,23)
• InChI Key: CJLJXCDVYJKDTR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2C3=C(CCN2C(=O)CC4=CC(=C(C=C4)Cl)Cl)NC=N3
• Molecular Formula: C19H22Cl2N4O
• DSSTOX Substance ID: DTXSID00932635
• Molecular Weight: 393.3 g/mol
• CAS No.: 145544-79-2

Description

BRL 52974 is a chemical compound known for its role as a selective kappa opioid receptor agonist. It is structurally characterized by the presence of a pyrrolidinylmethyl group and a dichlorophenylacetyl group attached to a tetrahydroimidazo pyridine core. This compound has been studied for its pharmacological effects, particularly in relation to its ability to induce diuresis by acting on kappa opioid receptors.

Scientific Research Applications

BRL 52974 has been extensively studied for its scientific research applications, particularly in the fields of pharmacology and medicine. Some key applications include:

Pharmacological Studies: It is used to study the effects of kappa opioid receptor activation, including its role in diuresis, analgesia, and anti-pruritic activity.

Medical Research: The compound is investigated for its potential therapeutic applications in conditions such as hypertension, cerebral edema, and cirrhosis, where diuresis is beneficial.

Biological Research: BRL 52974 is used to explore the mechanisms of kappa opioid receptor signaling and its impact on various physiological processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of BRL 52974 involves multiple steps, starting with the preparation of the tetrahydroimidazo pyridine core. The key steps include:

Formation of the tetrahydroimidazo pyridine core: This is typically achieved through a cyclization reaction involving appropriate precursors.

Introduction of the pyrrolidinylmethyl group: This step involves the alkylation of the core structure with a pyrrolidinylmethyl halide under basic conditions.

Attachment of the dichlorophenylacetyl group: This is usually done through an acylation reaction using dichlorophenylacetyl chloride in the presence of a base.

Industrial Production Methods

Industrial production of BRL 52974 would likely follow similar synthetic routes but on a larger scale, with optimizations for yield and purity. This could involve the use of continuous flow reactors and automated synthesis equipment to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

BRL 52974 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups attached to the core structure.

Substitution: The pyrrolidinylmethyl and dichlorophenylacetyl groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions typically involve reagents like sodium hydride and alkyl halides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated compounds.

Mechanism of Action

BRL 52974 exerts its effects primarily through activation of kappa opioid receptors. These receptors are G-protein coupled receptors that, when activated, inhibit the release of antidiuretic hormone from the hypothalamus and posterior pituitary. This leads to an increase in water excretion without altering electrolyte excretion, resulting in diuresis. Additionally, activation of kappa opioid receptors can modulate the release of neurotransmitters such as adrenaline, noradrenaline, and dopamine from the adrenal medulla.

Comparison with Similar Compounds

BRL 52974 is often compared with other kappa opioid receptor agonists, such as:

BRL 52656: This compound freely penetrates the blood-brain barrier and is more potent in inducing diuresis compared to BRL 52974.

BRL 53114: Similar to BRL 52656, it also crosses the blood-brain barrier and has a higher potency in diuretic effects.

U50,488: Another kappa opioid receptor agonist known for its diuretic and analgesic properties.

The uniqueness of BRL 52974 lies in its limited ability to cross the blood-brain barrier, making it less potent in central nervous system effects compared to BRL 52656 and BRL 53114 .

Synthesis routes and methods I

Procedure details

Prepared as Example No. 12, from 900 mg (4.37 mmoles) of 4-(pyrrolidin-1-yl)methyl-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine, 950 mg (6.88 mmoles) of anhydrous potassium carbonate and 1.30 g (5.80 mmoles) of 3,4-dichlorophenylacetyl chloride in 35 ml of dry chloroform.

Synthesis routes and methods II

Procedure details